Cas no 565-80-0 (Isobutyrone)

Isobutyrone structure
Isobutyrone structure
Product Name:Isobutyrone
CAS No:565-80-0
MF:C7H14O
MW:114.185462474823
MDL:MFCD00008918
CID:38383
PubChem ID:24848297
Update Time:2025-04-18

Isobutyrone Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethyl-3-pentanone
    • Diisopropyl ketone
    • ISOBUTYRONE
    • (iso-C3H7)2CO
    • 2,4-dimethyl-3-pentanon
    • 2,4-dimethyl-3-pentanone (diisopropyl ketone)
    • 2,4-Dimethylpentan-3-on
    • 2,4-dimethyl-pentan-3-one
    • 2,4-Dimethyldibenzothiophen
    • 2,4-dimethyl-diethyl ketone
    • 2,4-dimethylpentan-3-one
    • 2,4-Me2-3-pentanone
    • Dibenzothiophene,2,4-dimethyl
    • di-isopropyl ketone
    • 2,4-Dimethyl-3-pentanone,98%
    • A831104
    • Isopropyl ketone
    • UNII-7AAP3A50IG
    • EN300-67377
    • FT-0610158
    • 3-Pentanone,4-dimethyl-
    • NSC-14662
    • NSC14662
    • MFCD00008918
    • AKOS005206866
    • DTXCID1018771
    • DTXSID3038771
    • isopropylketone
    • CAS-565-80-0
    • LS-13330
    • CHEBI:87754
    • EINECS 209-294-7
    • InChI=1/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H
    • 565-80-0
    • 3-Pentanone, 2,4-dimethyl-
    • NCGC00357269-01
    • di-iso-propyl ketone
    • PM 2763
    • Q27159900
    • 2, 4-Dimethyl-3-pentanone
    • D0770
    • Tox21_303876
    • diisopropylketon
    • 3-PENTANONE,2,4-DIMETHYL
    • DIISOPROPYLKETONE
    • Diisopropyl ketone (2,4-Dimethyl-3-pentanone)
    • 2,4-Dimethyl-3-pentanone, 98%
    • NSC 14662
    • CHEMBL3560924
    • NS00020097
    • 7AAP3A50IG
    • SCHEMBL25173
    • 3Pentanone, 2,4dimethyl
    • 2,4Dimethylpentan3one
    • Isobutyrone
    • MDL： MFCD00008918
    • Inchi： 1S/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H3
    • InChI Key： HXVNBWAKAOHACI-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C)C(C)C
    • BRN： 773782

Computed Properties

  • Exact Mass: 114.10400
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 72.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Molecular Weight: 114.19
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless flammable liquid.
  • Density: 0.806 g/mL at 25 °C(lit.)
  • Melting Point: −80 °C (lit.)
  • Boiling Point: 125°C
  • Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
  • Refractive Index: n20/D 1.400(lit.)
  • Solubility: 0.05 M
  • Water Partition Coefficient: Insoluble
  • PSA: 17.07000
  • LogP: 1.86750
  • Vapor Pressure: 13.42 mmHg
  • Solubility: It is miscible with ethanol \ ether, slightly soluble in water, and soluble in benzene

Isobutyrone Security Information

  • Symbol: GHS02 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H332
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1224 3/PG 2
  • WGK Germany：1
  • Hazard Category Code： 11-20
  • Safety Instruction： S9-S16-S24/25
  • RTECS：SA8575500
  • Hazardous Material Identification： F Xn
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Packing Group：II
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11; R20
  • Storage Condition：Flammable area

Isobutyrone Customs Data

  • HS CODE：29141990
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Isobutyrone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111802-100ml
Isobutyrone
 565-80-0 98%
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 ¥92.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 ¥38.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111802-500ml
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 565-80-0 98%
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 ¥293.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R004203-100ml
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 ￥91 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R004203-500ml
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 565-80-0 98%
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 ￥287 2024-05-22
TRC
I780900-1g
Isobutyrone
 565-80-0
1g
 $ 125.00 2022-06-04
TRC
I780900-10g
Isobutyrone
 565-80-0
10g
 $ 160.00 2022-06-04
TRC
I780900-50g
Isobutyrone
 565-80-0
50g
 $ 220.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807494-2.5L
2,4-Dimethyl-3-pentanone
 565-80-0 98%
2.5L
 1,196.00 2021-05-17

Isobutyrone Production Method

Isobutyrone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:565-80-0)二异丙甲酮
Order Number:LE25823325
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com

Isobutyrone Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:565-80-0)二异丙甲酮
LE25823325
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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